Cas no 62347-17-5 (N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide)
62347-17-5 structure
Product Name:N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
CAS No:62347-17-5
MF:C7H11N3OS
MW:185.246739625931
CID:448545
PubChem ID:754143
Update Time:2025-04-19
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
- N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
- 62347-17-5
- SCHEMBL11509330
- SR-01000513618
- AKOS000652790
- DTXSID00353806
- N-(5-methyl-1,3,4-thiadiazol-2-yl)butyramide
- F0326-1081
- SR-01000513618-1
-
- Inchi: 1S/C7H11N3OS/c1-3-4-6(11)8-7-10-9-5(2)12-7/h3-4H2,1-2H3,(H,8,10,11)
- InChI Key: MJQFYWYPINZWCH-UHFFFAOYSA-N
- SMILES: S1C(C)=NN=C1NC(CCC)=O
Computed Properties
- Exact Mass: 185.06243
- Monoisotopic Mass: 185.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 54.88
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0326-1081-2μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F0326-1081-5μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F0326-1081-10μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F0326-1081-20μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F0326-1081-1mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F0326-1081-2mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F0326-1081-3mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F0326-1081-4mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F0326-1081-5mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F0326-1081-10mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide |
62347-17-5 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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